2-(Aminooxy)-3-phenylpropanoic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Aminooxy)-3-phenylpropanoic acid hydrochloride is a chemical compound with the molecular formula C3H7NO3 and a molecular weight of 141.55 . It is a salt form of 2-(aminooxy)propanoic acid .
Molecular Structure Analysis
The InChI code for 2-(Aminooxy)-3-phenylpropanoic acid hydrochloride is 1S/C3H7NO3.ClH/c1-2(7-4)3(5)6;/h2H,4H2,1H3,(H,5,6);1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
2-(Aminooxy)-3-phenylpropanoic acid hydrochloride is a powder with a melting point of 166-167 degrees Celsius .Scientific Research Applications
Photovoltaic Applications
2-(Aminooxy)-3-phenylpropanoic acid hydrochloride: has been utilized in the synthesis of SnO2 nanocrystals which are crucial in the development of perovskite solar cells (PSCs) . These solar cells are an emerging renewable energy technology, and SnO2’s high electron mobility makes it an excellent material for the electron transport layer (ETL). The compound aids in controlling the growth and dispersion of SnO2 nanoparticles, which is vital for the efficient performance of PSCs.
Nanotechnology
In the realm of nanotechnology, this compound serves as a structure-directing agent. It facilitates the catalyst-free synthesis of SnO2 nanocrystals, which are analyzed using high-resolution transmission electron microscopy (HR-TEM) . The ability to control the microstructures of these nanoparticles is essential for applications ranging from electronics to coatings.
Semiconductor Manufacturing
The compound’s role in the production of nanostructured SnO2 thin films is significant for semiconductor manufacturing . These thin films are used in various electronic devices due to their favorable electrical properties and are integral to the miniaturization of electronic components.
Environmental Technology
In environmental technology, the compound is used to create environmentally benign, ethanol-based SnO2 nanofluids . These nanofluids can be employed in various applications, including sensors and filtration systems that require the unique properties of nanoscale materials.
Material Science
The compound contributes to the field of material science by enabling the production of SnO2 nanoparticles with a narrow size distribution . This precision is crucial for the development of advanced materials with specific properties for use in industries such as aerospace, automotive, and construction.
Renewable Energy Research
Within renewable energy research, the compound’s application in the stabilization of SnO2 nanofluids is noteworthy . These nanofluids are used to produce nanoparticle films that serve as ETLs, which are key components in the efficiency and longevity of solar cells.
Catalyst Development
As a structure-directing agent, 2-(Aminooxy)-3-phenylpropanoic acid hydrochloride is also involved in catalyst development . Catalysts are essential for speeding up chemical reactions, and the ability to control nanoparticle size and dispersion is valuable for creating more effective and selective catalysts.
Advanced Coatings
Finally, the compound plays a role in the development of advanced coatings . By controlling the self-assembly process of SnO2 nanoparticles, it’s possible to create coatings with enhanced properties such as increased durability, improved thermal insulation, and better corrosion resistance.
Mechanism of Action
Target of Action
The primary target of 2-(Aminooxy)-3-phenylpropanoic acid hydrochloride is 4-aminobutyrate aminotransferase (GABA-T) . GABA-T is an enzyme that plays a crucial role in the metabolism of gamma-aminobutyric acid (GABA), a major inhibitory neurotransmitter in the central nervous system.
Mode of Action
2-(Aminooxy)-3-phenylpropanoic acid hydrochloride acts as an inhibitor of GABA-T . By inhibiting the activity of GABA-T, this compound prevents the breakdown of GABA, leading to an increase in the level of GABA in tissues .
Safety and Hazards
The safety information for 2-(Aminooxy)-3-phenylpropanoic acid hydrochloride indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
properties
IUPAC Name |
2-aminooxy-3-phenylpropanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3.ClH/c10-13-8(9(11)12)6-7-4-2-1-3-5-7;/h1-5,8H,6,10H2,(H,11,12);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBBBYWCXMVGFAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(=O)O)ON.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Aminooxy)-3-phenylpropanoic acid hydrochloride | |
CAS RN |
5619-81-8 |
Source
|
Record name | 2-(aminooxy)-3-phenylpropanoic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.